2-ethynyl-1,1-difluorocyclopropane
Description
2-Ethynyl-1,1-difluorocyclopropane is a chemical compound with the molecular formula C5H4F2 . It is a derivative of cyclopropane, which is a three-membered ring compound. The 2-ethynyl-1,1-difluorocyclopropane molecule contains a cyclopropane ring substituted with two fluorine atoms and an ethynyl group .
Synthesis Analysis
The synthesis of 1,1-difluorocyclopropane derivatives, including 2-ethynyl-1,1-difluorocyclopropane, has been a subject of interest in organic chemistry . The functionalization of organic molecules with fluorine substituents has grown rapidly due to its applications in various fields such as medicine, agriculture, or materials sciences . The synthesis involves the role of the fluorine substituents in both ring-forming and ring-opening reactions .Molecular Structure Analysis
The molecular structure of 2-ethynyl-1,1-difluorocyclopropane consists of a three-membered cyclopropane ring with two fluorine atoms and an ethynyl group attached . The molecule contains a total of 13 bonds, including 7 non-H bonds, 1 multiple bond, 1 rotatable bond, 1 double bond, and 1 three-membered ring .Chemical Reactions Analysis
1,1-Difluorocyclopropane derivatives, including 2-ethynyl-1,1-difluorocyclopropane, have the ability to participate in synthetically useful reactions due to the presence of both ring strain and the gem-dihalomethylene fragment . The role of the fluorine substituents in both ring-forming and ring-opening reactions has been examined .Future Directions
The future directions in the study of 1,1-difluorocyclopropane derivatives, including 2-ethynyl-1,1-difluorocyclopropane, involve further exploration of their synthesis and applications . The functionalization of organic molecules with fluorine substituents has grown rapidly due to its applications in various fields such as medicine, agriculture, or materials sciences . The aim is to review the importance of 1,1-difluorocyclopropane derivatives in synthesis and to examine the role of the fluorine substituents in both ring-forming and ring-opening reactions .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-ethynyl-1,1-difluorocyclopropane can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "1,1-difluoroethylene", "acetylene", "sodium amide", "diethyl sulfate", "sodium hydride", "1,2-dibromoethane" ], "Reaction": [ "Step 1: 1,1-difluoroethylene is reacted with acetylene in the presence of sodium amide to form 1,1-difluoro-2-ethynylcyclopropane.", "Step 2: The resulting compound is then treated with diethyl sulfate to form 2-ethynyl-1,1-difluorocyclopropane.", "Step 3: In an alternative method, 1,1-difluoroethylene can be reacted with sodium hydride to form 1,1-difluoroethene. This compound is then reacted with 1,2-dibromoethane to form 2,2-difluoro-1-bromoethene. Finally, this compound is reacted with acetylene in the presence of sodium amide to form 2-ethynyl-1,1-difluorocyclopropane." ] } | |
CAS RN |
1192109-70-8 |
Product Name |
2-ethynyl-1,1-difluorocyclopropane |
Molecular Formula |
C5H4F2 |
Molecular Weight |
102.1 |
Purity |
95 |
Origin of Product |
United States |
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